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Compound of Interest

Compound Name: (E/Z)-C20 Ceramide

Cat. No.: B15588816

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Scientific literature extensively covers the quantification and biological roles of C20

ceramide, which predominantly exists as the (E)-isomer (trans) in biological systems. Detailed

methods for the analytical separation of (E)- and (Z)-C20 ceramide isomers and studies on the

specific biological activities of the (Z)-isomer are not widely available. Therefore, these

application notes focus on the quantification of total C20 ceramide, with the understanding that

this largely represents the (E)-isomer.

Introduction
Ceramides are a class of bioactive sphingolipids that play crucial roles in various cellular

processes, including apoptosis, autophagy, and cell signaling. The length of the N-acyl chain of

ceramide dictates its specific biological functions. C20 ceramide, a long-chain ceramide, has

been implicated in the regulation of cell death and survival pathways. Accurate quantification of

C20 ceramide is essential for understanding its physiological and pathological roles.

This document provides detailed protocols for the quantification of C20 ceramide in biological

samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), summarizes

key quantitative data, and illustrates its involvement in major signaling pathways.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b15588816#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588816?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data Summary
The following tables summarize typical quantitative parameters for the analysis of C20

ceramide by LC-MS/MS, compiled from various studies.[1][2][3][4][5]

Table 1: Linearity and Sensitivity of C20 Ceramide Quantification

Parameter Typical Range Unit

Linearity Range 2.8 - 357 ng/mL

Limit of Detection (LOD) 0.8 fmol

Limit of Quantification (LOQ) 2.1 fmol

Table 2: Mass Spectrometry Parameters for C20 Ceramide Analysis

Parameter Value

Ionization Mode Positive Electrospray Ionization (ESI+)

Precursor Ion (m/z) 594.6

Product Ion (m/z) 264.4

Internal Standard C17 Ceramide (d18:1/17:0)

Experimental Protocols
Protocol 1: C20 Ceramide Extraction from Biological
Samples
This protocol describes a lipid extraction method based on the Bligh and Dyer method, suitable

for tissues and cells.

Materials:

Chloroform

Methanol
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Deionized Water

Internal Standard (C17 Ceramide) solution

Glass tubes with Teflon-lined caps

Centrifuge

Procedure:

Homogenize tissue samples (e.g., 10-50 mg) or cell pellets in a known volume of ice-cold

phosphate-buffered saline (PBS).

To 100 µL of homogenate, add 375 µL of a chloroform:methanol (1:2, v/v) mixture.

Add a known amount of internal standard (e.g., 50 pmol of C17 Ceramide).

Vortex the mixture vigorously for 1 minute.

Add 125 µL of chloroform and vortex for 30 seconds.

Add 125 µL of deionized water and vortex for 30 seconds.

Centrifuge at 2,000 x g for 10 minutes to separate the phases.

Carefully collect the lower organic phase containing the lipids into a new glass tube.

Dry the lipid extract under a gentle stream of nitrogen.

Reconstitute the dried lipid extract in a suitable volume (e.g., 100 µL) of the initial mobile

phase for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Quantification of C20 Ceramide
This protocol provides a general method for the chromatographic separation and mass

spectrometric detection of C20 ceramide.

Instrumentation:
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High-Performance Liquid Chromatography (HPLC) system

Triple quadrupole mass spectrometer with an ESI source

Chromatographic Conditions:

Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size)

Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium formate

Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid and 10 mM

ammonium formate

Flow Rate: 0.3 mL/min

Gradient:

0-2 min: 60% B

2-12 min: Linear gradient to 100% B

12-17 min: Hold at 100% B

17.1-20 min: Return to 60% B and equilibrate

Injection Volume: 5-10 µL

Mass Spectrometry Conditions:

Ionization: ESI in positive ion mode

Scan Type: Multiple Reaction Monitoring (MRM)

MRM Transitions:

C20 Ceramide: 594.6 -> 264.4

C17 Ceramide (IS): 552.5 -> 264.4
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Collision Energy: Optimize for the specific instrument, typically in the range of 25-40 eV.

Source Parameters: Optimize source temperature, gas flows, and capillary voltage according

to the manufacturer's recommendations for lipid analysis.

Data Analysis:

Generate a calibration curve by plotting the peak area ratio of the C20 ceramide analyte to

the C17 ceramide internal standard against the concentration of the C20 ceramide

standards.

Use the linear regression equation from the calibration curve to calculate the concentration

of C20 ceramide in the unknown samples.

Visualization of Pathways and Workflows
Diagram 1: Experimental Workflow for C20 Ceramide
Quantification
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Caption: Workflow for C20 Ceramide Quantification.

Diagram 2: De Novo Ceramide Synthesis Pathway
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Caption: De Novo Biosynthesis of Ceramide.
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Diagram 3: Ceramide-Induced Apoptosis Signaling
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Caption: Ceramide-Induced Apoptosis Pathway.

Diagram 4: Ceramide-Induced Autophagy Signaling
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Caption: Ceramide-Induced Autophagy Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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